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Compound of Interest

Compound Name: (+)-Carbovir

Cat. No.: B1668431

Ensuring the safe and environmentally responsible disposal of (+)-Carbovir is a critical
component of laboratory safety and chemical management. As a potent antiviral compound,
improper disposal can pose risks to human health and the environment. This guide provides
essential information and step-by-step procedures for the proper handling and disposal of (+)-
Carbovir waste.

Key Safety and Disposal Information

All personnel handling (+)-Carbovir should be thoroughly familiar with its hazard profile.
Although a specific Safety Data Sheet (SDS) for (+)-Carbovir was not retrieved, related
compounds are classified as hazardous. General safety precautions and disposal protocols for
toxic laboratory chemicals must be followed.
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Data Point Information Source

o Toxic if swallowed, Causes
Hazard Classification o [1]
skin irritation.

Dispose of contents/container
] ) o in accordance with local,
Primary Disposal Guideline ) ) [1]
regional, national, and

international regulations.

] Dispose of contents/container
Recommended Disposal

to an approved waste disposal
Method

plant.

) ) Wear protective gloves,
Personal Protective Equipment

rotective clothing, eye 1
(PPE) p ! g, ey | [1]
protection, and face protection.
Do not eat, drink, or smoke
Handling Precautions when using this product. Wash

skin thoroughly after handling.

Standard Operating Procedure for (+)-Carbovir
Disposal

The following procedure outlines the necessary steps for the safe disposal of (+)-Carbovir and
its contaminated materials.

1. Waste Segregation and Collection:

e Solid Waste: Collect all solid waste contaminated with (+)-Carbovir, including unused
compound, contaminated personal protective equipment (gloves, lab coats), and labware
(e.g., pipette tips, tubes), in a designated, leak-proof, and clearly labeled hazardous waste
container. The container should be compatible with the chemical waste.

» Liquid Waste: Collect all liquid waste containing (+)-Carbovir in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.
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e Sharps Waste: Any sharps contaminated with (+)-Carbovir, such as needles or blades, must
be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:
« All waste containers must be clearly labeled with the words "Hazardous Waste."
e The label must include the full chemical name: "(+)-Carbovir."

« Indicate the major components and their approximate percentages if it is a mixed waste
stream.

« Include the date when waste was first added to the container.

3. Storage of Hazardous Waste:

o Store waste containers in a designated, secure area, away from general laboratory traffic.
o Ensure containers are tightly sealed to prevent spills or volatilization.

e Secondary containment is recommended to mitigate any potential leaks.

4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical safety officer to arrange for the pickup and disposal of the hazardous waste.

¢ Do not attempt to dispose of (+)-Carbovir down the drain or in the regular trash.

o Follow all institutional procedures for waste pickup, which may include completing a
chemical waste manifest.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (+)-Carbovir
waste generated in a laboratory setting.
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Caption: Workflow for the safe disposal of (+)-Carbovir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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